Cas no 2640960-23-0 (6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine)

6-Bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine is a brominated quinazoline derivative featuring a tetrahydrofuran (THF) substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The bromine atom at the 6-position offers a reactive site for further functionalization, while the quinazoline core provides a scaffold for targeting kinase inhibition or other therapeutic pathways. The oxolane (THF) moiety enhances solubility and may influence pharmacokinetic properties. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in drug discovery.
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine structure
2640960-23-0 structure
Product Name:6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
CAS No:2640960-23-0
MF:C13H14BrN3O
MW:308.173761844635
CID:5318524
PubChem ID:154829716
Update Time:2025-05-21

6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
    • AKOS040724820
    • F6754-8294
    • 2640960-23-0
    • 6-Bromo-N-[(tetrahydro-2-furanyl)methyl]-2-quinazolinamine
    • Inchi: 1S/C13H14BrN3O/c14-10-3-4-12-9(6-10)7-15-13(17-12)16-8-11-2-1-5-18-11/h3-4,6-7,11H,1-2,5,8H2,(H,15,16,17)
    • InChI Key: PKQUPQSGCMGFFT-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=C(Br)C=C2)=CN=C1NCC1CCCO1

Computed Properties

  • Exact Mass: 307.03202g/mol
  • Monoisotopic Mass: 307.03202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 47Ų

Experimental Properties

  • Density: 1.529±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 467.6±41.0 °C(Predicted)
  • pka: 5.04±0.46(Predicted)

6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6754-8294-2μmol
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
2640960-23-0
2μmol
$85.5 2023-09-07
Life Chemicals
F6754-8294-5μmol
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
2640960-23-0
5μmol
$94.5 2023-09-07
Life Chemicals
F6754-8294-10μmol
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
2640960-23-0
10μmol
$103.5 2023-09-07
Life Chemicals
F6754-8294-20μmol
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
2640960-23-0
20μmol
$118.5 2023-09-07
Life Chemicals
F6754-8294-1mg
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
2640960-23-0
1mg
$81.0 2023-09-07
Life Chemicals
F6754-8294-2mg
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
2640960-23-0
2mg
$88.5 2023-09-07
Life Chemicals
F6754-8294-3mg
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
2640960-23-0
3mg
$94.5 2023-09-07
Life Chemicals
F6754-8294-4mg
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
2640960-23-0
4mg
$99.0 2023-09-07
Life Chemicals
F6754-8294-5mg
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
2640960-23-0
5mg
$103.5 2023-09-07
Life Chemicals
F6754-8294-10mg
6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine
2640960-23-0
10mg
$118.5 2023-09-07

6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine Related Literature

Additional information on 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine

Comprehensive Overview of 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine (CAS No. 2640960-23-0)

The compound 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine (CAS No. 2640960-23-0) is a quinazoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a bromine substituent at the 6-position and a tetrahydrofuran (oxolan) moiety, makes it a promising candidate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting kinase inhibitors and cancer therapeutics, aligning with the growing demand for novel small-molecule drugs.

In recent years, the search for quinazoline-based compounds has surged, driven by their versatility in medicinal chemistry. 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine stands out due to its structural modularity, which allows for further derivatization. This adaptability is crucial for optimizing drug-like properties, such as solubility and bioavailability, topics frequently searched by professionals in computational chemistry and ADMET studies. The compound’s bromine atom also offers a handle for cross-coupling reactions, a hot topic in organic synthesis forums.

The oxolan-2-ylmethyl group in 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine introduces a chiral center, sparking discussions in stereoselective synthesis communities. This feature is particularly relevant to researchers exploring enantioselective catalysis, a trending subtopic in green chemistry. Additionally, the compound’s hydrogen-bonding capacity via the quinazolin-2-amine core aligns with current interests in molecular recognition and supramolecular chemistry.

From a patent landscape perspective, 2640960-23-0 has drawn attention for its potential in IP-protected drug scaffolds. Pharmaceutical companies are actively investigating similar structures for orphan diseases and precision medicine, two high-traffic keywords in biotech news. The compound’s heterocyclic framework also resonates with the rising trend of fragment-based drug design (FBDD), a technique dominating drug discovery conferences.

Analytical challenges surrounding 6-bromo-N-[(oxolan-2-yl)methyl]quinazolin-2-amine, such as HPLC method development and mass spectrometry characterization, are frequently discussed in analytical chemistry circles. These techniques are critical for ensuring compound purity, a non-negotiable requirement in preclinical studies. The bromine isotope pattern also makes it a case study for high-resolution MS applications.

In conclusion, CAS No. 2640960-23-0 represents a multifaceted research tool bridging medicinal chemistry, organic synthesis, and drug development. Its relevance to cutting-edge topics like AI-assisted molecular design and cryo-EM target validation ensures sustained interest across interdisciplinary scientific communities.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD